Cas no 650597-66-3 (Methyl 2,3-dihydro-1,4-benzodioxin-2-carboxylic Acid)
650597-66-3 structure
Product Name:Methyl 2,3-dihydro-1,4-benzodioxin-2-carboxylic Acid
CAS No:650597-66-3
MF:C10H10O4
MW:194.184003353119
CID:409094
PubChem ID:735509
Update Time:2025-04-19
Methyl 2,3-dihydro-1,4-benzodioxin-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, methyl ester, (2S)-
- DTXSID40352797
- (S)-2,3-Dihydro-1,4-benzodioxin-2-carboxylic acid methyl ester
- methyl (3S)-2,3-dihydro-1,4-benzodioxine-3-carboxylate
- Methyl 2,?3-?dihydro-?1,?4-?benzodioxin-?2-?carboxylic Acid
- 650597-66-3
- AC1LEG1Z
- Methyl 2,3-dihydro-1,4-benzodioxin-2-carboxylic Acid
-
- Inchi: 1S/C10H10O4/c1-12-10(11)9-6-13-7-4-2-3-5-8(7)14-9/h2-5,9H,6H2,1H3/t9-/m0/s1
- InChI Key: SNLAAGHHNZECPE-VIFPVBQESA-N
- SMILES: O1C2C=CC=CC=2OC[C@H]1C(=O)OC
Computed Properties
- Exact Mass: 194.0579
- Monoisotopic Mass: 194.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Methyl 2,3-dihydro-1,4-benzodioxin-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M128430-50mg |
Methyl 2,3-dihydro-1,4-benzodioxin-2-carboxylic Acid |
650597-66-3 | 50mg |
$155.00 | 2023-05-18 | ||
| TRC | M128430-250mg |
Methyl 2,3-dihydro-1,4-benzodioxin-2-carboxylic Acid |
650597-66-3 | 250mg |
$620.00 | 2023-05-18 | ||
| TRC | M128430-500mg |
Methyl 2,3-dihydro-1,4-benzodioxin-2-carboxylic Acid |
650597-66-3 | 500mg |
$ 800.00 | 2023-09-07 |
Methyl 2,3-dihydro-1,4-benzodioxin-2-carboxylic Acid Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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